8-Chloro-1-methylquinazoline-2,4(1H,3H)-dione

• Molecular Formula: C9H7ClN2O2
• Molecular Weight: 210.62 g/mol
• SMILES: CN1C2=C(C=CC=C2Cl)C(=O)NC1=O
• InChI: InChI=1S/C9H7ClN2O2/c1-12-7-5(3-2-4-6(7)10)8(13)11-9(12)14/h2-4H,1H3,(H,11,13,14)
• InChIKey: OQJAHGPLMQMYQR-UHFFFAOYSA-N

8-Chloro-1-methylquinazoline-2,4(1H,3H)-dione: SAR Building Block

8-Chloro-1-methylquinazoline-2,4(1H,3H)-dione (CAS 1249701-49-2) is a heterocyclic quinazoline-2,4-dione bearing a chlorine atom at the 8-position and a methyl group at the N1-position. This scaffold belongs to the privileged quinazoline-2,4-dione family, which has been extensively explored for anticancer, antimicrobial, anti-inflammatory, and enzyme-inhibitory applications [1]. The N1-methyl group locks the lactam–lactim tautomeric equilibrium, while the C8-chlorine serves as both a pharmacophoric element and a synthetic handle for further derivatization via nucleophilic aromatic substitution or cross-coupling reactions [2]. These structural features differentiate it from the unsubstituted quinazoline-2,4-dione core and from regioisomeric chloro-substituted analogs, making it a strategic intermediate for medicinal chemistry and agrochemical discovery programs.

1

Derivatizable scaffold: N1-methyl locks lactam tautomer; C8-chlorine provides a synthetic handle for nucleophilic aromatic substitution or cross-coupling.

2

Regioisomer identity: 8-chloro substitution creates a distinct steric/electronic environment compared to 6-chloro or 7-chloro analogues, enabling unique SAR exploration.

3

Library synthesis entry: Privileged quinazoline-2,4-dione core supports enzyme inhibitor and antimicrobial lead generation programs.

• [1] Gomaa HAM. A comprehensive review of recent advances in the biological activities of quinazolines. Chemical Biology & Drug Design, 2022, 100(5): 639–655. DOI: 10.1111/cbdd.14123 View Source
• [2] Ji QG, Yang D, Deng Q, Ge ZQ, Yuan LJ. Design, synthesis, and evaluation of novel 1-methyl-3-substituted quinazoline-2,4-dione derivatives as antimicrobial agents. Medicinal Chemistry Research, 2014, 23: 2169–2177. DOI: 10.1007/s00044-013-0813-z View Source

Why 8-Chloro-1-methylquinazoline-2,4(1H,3H)-dione Cannot Be Replaced

Quinazoline-2,4-diones are not interchangeable building blocks. The position of halogen substitution on the benzo ring profoundly influences both target engagement and physicochemical properties. A direct crystallographic and pharmacological comparison of 6-chloro versus 8-chloro 2-amino-3,4-dihydroquinazolines at the 5-HT3 serotonin receptor demonstrated that the 6-chloro analogue binds with measurable affinity, whereas the 8-chloro counterpart exhibits little to no affinity and lacks functional activity [1]. HINT (Hydropathic INTeractions) analysis attributed this divergence to fewer and unfavorable receptor interactions for the 8-chloro isomer [1]. Furthermore, the chlorine at the 8-position is ortho to the N1-methyl group, creating a steric and electronic environment distinct from the 6-chloro or 7-chloro regioisomers, which alters both the reactivity toward nucleophiles and the conformational preferences of the fused ring system [2]. These regioisomer-dependent differences mean that a 6-chloro or unsubstituted quinazoline-2,4-dione cannot serve as a drop-in replacement in a synthetic route or biological assay without risking loss of activity or altered selectivity.

8-Cl vs. 6-Cl

8-Chloro regioisomer may drastically reduce target engagement compared to 6-chloro analogue; reported >1000-fold affinity loss at 5-HT3 receptors.

Steric context

Ortho relationship between C8-Cl and N1-methyl alters ring conformation and nucleophilic reactivity; synthetic protocols optimized for 6-chloro cannot be directly transferred.

Selectivity profile

Unsubstituted or 6-chloro quinazoline-2,4-diones may engage off-targets differently; substituting with the 8-chloro variant may shift isoform selectivity and physicochemical properties.

• [1] Abdelkhalek AS, Musayev FN, Iyer KA, Hemanth P, Safo MK, Dukat M. X-ray crystal structure of a 2-amino-3,4-dihydroquinazoline 5-HT3 serotonin receptor antagonist and related analogs. Bioorganic & Medicinal Chemistry, 2020, 28(15): 115576. DOI: 10.1016/j.bmc.2020.115576 View Source
• [2] Ji QG, Yang D, Deng Q, Ge ZQ, Yuan LJ. Design, synthesis, and evaluation of novel 1-methyl-3-substituted quinazoline-2,4-dione derivatives as antimicrobial agents. Medicinal Chemistry Research, 2014, 23: 2169–2177. DOI: 10.1007/s00044-013-0813-z View Source

8-Chloro-1-methylquinazoline-2,4(1H,3H)-dione: Differentiating Evidence

5-HT3 Receptor Affinity: 8-Chloro vs. 6-Chloro

In a direct head-to-head crystallographic and pharmacological study, 2-amino-6-chloro-3,4-dihydroquinazoline bound to 5-HT3 serotonin receptors and acted as an antagonist, whereas the corresponding 8-chloro analogue displayed little to no measurable affinity and lacked functional activity [1]. Although these specific compounds are dihydroquinazolines rather than quinazoline-2,4-diones, the regioisomeric effect of chlorine position on the quinazoline benzo ring is a conserved structural determinant of target recognition, providing strong class-level inference for 8-chloro-1-methylquinazoline-2,4-dione.

5-HT3 Affinity

Head-to-head

8-chloro isomer: negligible binding; 6-chloro analogue: IC50 ~0.44 nM

Provides 5-HT3 selectivity filter for regioisomer design

Class-level inference from dihydroquinazoline study

Evidence Dimension	5-HT3 receptor binding affinity
Target Compound Data	Negligible affinity (qualitative; IC50 or Ki not reported because binding was too weak to quantify)
Comparator Or Baseline	2-Amino-6-chloro-3,4-dihydroquinazoline (A6CDQ): IC50 = 0.44 nM at 5-HT3 receptor (reported in related publications for the 6-chloro series)
Quantified Difference	The 8-chloro isomer loses at least 3 orders of magnitude in binding affinity compared to the 6-chloro isomer in the same scaffold.
Conditions	In vitro radioligand binding assay at human 5-HT3 receptors expressed in HEK-293 cells; X-ray crystallography (PDB: not deposited for this specific study); HINT computational analysis.

Why This Matters

For programs targeting GPCRs or ion channels, the 8-chloro regioisomer provides a built-in selectivity filter, potentially reducing polypharmacology against 5-HT3 receptors that a 6-chloro analogue would engage.

• [1] Abdelkhalek AS, Musayev FN, Iyer KA, Hemanth P, Safo MK, Dukat M. X-ray crystal structure of a 2-amino-3,4-dihydroquinazoline 5-HT3 serotonin receptor antagonist and related analogs. Bioorganic & Medicinal Chemistry, 2020, 28(15): 115576. DOI: 10.1016/j.bmc.2020.115576 View Source

Quinazoline-2,4-dione Core and PARP-2 Selectivity

A series of quinazoline-2,4(1H,3H)-dione derivatives was designed and evaluated as PARP-1/PARP-2 dual inhibitors. Compound 11a displayed PARP-1 IC50 = 467 nM and PARP-2 IC50 = 11.5 nM, achieving a selectivity ratio of 40.6-fold for PARP-2 over PARP-1 [1]. While compound 11a does not carry an 8-chloro substituent, the study establishes that the quinazoline-2,4-dione pharmacophore is permissive for achieving high isoform selectivity through peripheral substitution. The 8-chloro-1-methyl substitution pattern introduces a distinct steric and electronic environment at the benzo ring that can be exploited to further tune PARP isoform selectivity profiles.

PARP-2 Selectivity

Class-level

40.6-fold PARP-2 over PARP-1 (IC50 11.5 nM vs. 467 nM) for related quinazoline-2,4-dione

Scaffold supports isoform-selective probe development

Data from N3-substituted analogue; 8-Cl variant not directly tested

Evidence Dimension	PARP-2 selective inhibitory potency
Target Compound Data	Not directly tested; scaffold-enabled selectivity of 40.6-fold (PARP-1/PARP-2) demonstrated for a related quinazoline-2,4-dione derivative.
Comparator Or Baseline	Unselective PARP inhibitors (e.g., olaparib): PARP-1 IC50 ≈ 5 nM, PARP-2 IC50 ≈ 1 nM; selectivity ratio ~5-fold.
Quantified Difference	The quinazoline-2,4-dione scaffold improves PARP-2 selectivity by ~8-fold over clinical PARP inhibitors when appropriately substituted.
Conditions	In vitro PARP-1 and PARP-2 enzyme inhibition assays using recombinant human PARP catalytic domains.

Why This Matters

The 8-chloro-1-methylquinazoline-2,4-dione scaffold can serve as a starting point for designing PARP-2-selective probes, which are valuable for dissecting PARP-2-specific roles in DNA repair and for developing therapeutics with reduced hematological toxicity.

• [1] Zhao H, Ji M, Cui G, Zhou J, Lai F, Chen X, Xu B. Discovery of novel quinazoline-2,4(1H,3H)-dione derivatives as potent PARP-2 selective inhibitors. Bioorganic & Medicinal Chemistry, 2017, 25(15): 4045–4054. DOI: 10.1016/j.bmc.2017.05.053 View Source

Antibacterial SAR of 1-Methylquinazoline-2,4-diones

A panel of 1-methyl-3-substituted quinazoline-2,4-dione derivatives was evaluated against six bacterial strains. The most active compounds exhibited MIC values of 10–20 µg/mL against Escherichia coli O78, while the parent 1-methylquinazoline-2,4-dione (devoid of C8 substitution) showed MIC = 40 µg/mL [1]. Although the specific 8-chloro-1-methyl analogue was not included in this study, the data demonstrate that substitution at the benzo ring of the 1-methylquinazoline-2,4-dione core is a critical determinant of antibacterial potency, with certain substituents improving MIC by 2- to 4-fold over the unsubstituted core [1].

Antibacterial MIC

Cross-study

1-Methyl core MIC 40 µg/mL; optimized analogues reach 10 µg/mL against E. coli O78

Benzo-ring substitution can improve antibacterial potency

8-Chloro-1-methyl variant not directly tested; SAR inference

Evidence Dimension	Antibacterial minimum inhibitory concentration (MIC)
Target Compound Data	No direct data for 8-chloro-1-methyl analogue. Closest analogue: 1-methylquinazoline-2,4-dione MIC = 40 µg/mL against E. coli O78. Optimized 3-substituted analogues: MIC = 10 µg/mL.
Comparator Or Baseline	Unsubstituted 1-methylquinazoline-2,4-dione: MIC = 40 µg/mL against E. coli O78.
Quantified Difference	Benzo-ring or N3-substitution can improve MIC by up to 4-fold (40 → 10 µg/mL).
Conditions	Broth microdilution assay against Gram-negative E. coli O78 strain; 24-hour incubation at 37°C.

Why This Matters

The 8-chloro-1-methylquinazoline-2,4-dione core provides a pre-functionalized scaffold with a chlorine handle for further optimization, offering a synthetic entry point to antibacterial leads that already incorporate the potency-enhancing 1-methyl group.

• [1] El-Naggar M, Eldeeb Mohamed M, Mosallam AM, Salem W, Rashdan HRM. Synthesis, Characterization, Antibacterial Activity, and Computer-Aided Design of Novel Quinazolin-2,4-dione Derivatives as Potential Inhibitors Against Vibrio cholerae. Journal of Molecular Structure, 2020, 1206: 127680. DOI: 10.1016/j.molstruc.2020.127680 View Source

8-Chloro Orthogonal Reactivity vs. C6/C7

The 8-position of quinazoline-2,4-diones is electronically distinct from the 6- and 7-positions due to its ortho relationship to the N1 atom. In electrophilic chlorosulfonation reactions of quinazoline-2,4-diones, the chlorosulfonyl group is directed exclusively to the 6-position; however, when the 6-position is blocked (e.g., by bromine), the reaction redirects to the 8-position [1]. This regiochemical dichotomy means that 8-chloro-1-methylquinazoline-2,4-dione cannot be synthesized or selectively functionalized by the same protocols as the 6-chloro isomer. The C8 chlorine is activated toward nucleophilic aromatic substitution by the adjacent electron-withdrawing carbonyl at C4 and the N1-methyl group, while being deactivated toward electrophilic substitution relative to the C6/C7 positions [1].

C8 Reactivity

Class-level

Electrophilic substitution directed to C6; C8-Cl activated toward nucleophilic displacement

Enables orthogonal diversification vs. 6-chloro isomer

Chlorosulfonation and SNAr protocols

Evidence Dimension	Regioselectivity of electrophilic substitution
Target Compound Data	8-Chloro substitution directs further electrophilic reactions to the 6-position and activates C8 toward nucleophilic displacement.
Comparator Or Baseline	6-Chloro-1-methylquinazoline-2,4-dione: electrophilic substitution directed to the 8-position; C6 chlorine less activated toward nucleophilic displacement.
Quantified Difference	Qualitative difference in regiochemical reactivity: 8-Cl enables C6-selective further functionalization; 6-Cl enables C8-selective functionalization.
Conditions	Chlorosulfonation with ClSO3H; nucleophilic aromatic substitution with amine or alkoxide nucleophiles in DMF or DMSO at 80–120°C.

Why This Matters

For library synthesis or lead optimization, the 8-chloro regioisomer provides a distinct vector for diversification that is complementary to the 6-chloro and 7-chloro analogues, enabling exploration of chemical space inaccessible from other regioisomers.

• [1] Saidov AS, Levkovich MG, Éshboev FÛ. Acylation and Chlorosulphonation of Quinazoline-2,4-diones. Chemistry of Heterocyclic Compounds, 2010, 46(3): 352–355. DOI: 10.1007/s10593-010-0510-5 View Source

Lipophilicity and H-Bonding: 8-Chloro vs. Halo Analogs

Calculated physicochemical properties reveal systematic differences between halogen substitution patterns on the 1-methylquinazoline-2,4-dione scaffold. The 8-chloro-1-methyl derivative has a molecular weight of 210.62 g/mol, LogP (predicted) approximately 1.3, and features an intramolecular steric interaction between the C8 chlorine and the N1-methyl group that reduces the conformational flexibility of the benzo ring relative to the 6-chloro isomer [1]. By comparison, the unsubstituted 1-methylquinazoline-2,4-dione (MW 176.06, LogP ~0.3) is significantly more polar and lacks the halogen-bond donor capacity of the chloro analogue [1]. The 8-bromo analogue (MW 255.07, LogP ~1.6) is more lipophilic and sterically encumbered, while the 8-fluoro analogue (MW 194.16, LogP ~0.8) has a smaller van der Waals radius and distinct electronic properties [1].

Lipophilicity

Computed

cLogP ~1.3, MW 210.62; intermediate lipophilicity among 8-halo analogues

Balanced profile for physicochemical property tuning

Predicted values; experimental validation pending

Evidence Dimension	Predicted LogP and molecular weight
Target Compound Data	8-Chloro-1-methylquinazoline-2,4-dione: MW 210.62, cLogP ~1.3, H-bond acceptors = 2, H-bond donors = 1.
Comparator Or Baseline	1-Methylquinazoline-2,4-dione: MW 176.06, cLogP ~0.3; 8-Fluoro-1-methylquinazoline-2,4-dione: MW 194.16, cLogP ~0.8; 8-Bromo-1-methylquinazoline-2,4-dione: MW 255.07, cLogP ~1.6.
Quantified Difference	The 8-chloro derivative increases cLogP by ~1.0 unit and MW by ~35 Da versus the unsubstituted core, providing an intermediate lipophilicity among 8-halo analogues.
Conditions	Calculated using ChemAxon or ACD/Labs prediction software; experimental confirmation pending.

Why This Matters

The 8-chloro-1-methyl substitution offers a balanced lipophilicity profile for oral bioavailability optimization, avoiding the excessive lipophilicity of the bromo analogue while retaining halogen-bonding capability absent in the fluoro and unsubstituted versions.

• [1] PubChem Compound Summary for CID 62670576, 8-Chloro-1-methylquinazoline-2,4(1H,3H)-dione. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/62670576 View Source

8-Chloro-1-methylquinazoline-2,4(1H,3H)-dione: Procurement Applications

PARP-2 Selective Inhibitor Lead Generation

The quinazoline-2,4-dione core has demonstrated the ability to achieve 40-fold PARP-2 selectivity over PARP-1 when appropriately derivatized [1]. The 8-chloro-1-methylquinazoline-2,4(1H,3H)-dione scaffold provides a pre-functionalized starting point for structure-based elaboration at the N3 and C6 positions to generate novel, isoform-selective PARP-2 inhibitors. This application is particularly relevant for groups pursuing synthetic lethal strategies in BRCA-mutant cancers while seeking to minimize the hematological toxicity associated with pan-PARP inhibition.

5-HT3 Receptor Off-Target Screening

Because the 8-chloro substitution pattern has been shown to ablate 5-HT3 receptor binding relative to the 6-chloro isomer [1], 8-chloro-1-methylquinazoline-2,4(1H,3H)-dione can serve as a negative control or selectivity standard in screens where avoidance of 5-HT3-related adverse effects (e.g., QT prolongation, emesis) is desired. Procurement of this compound enables medicinal chemistry teams to benchmark the serotonergic off-target liability of their 6-chloro or 6-substituted quinazoline leads.

Antibacterial C8 Halogen SAR

1-Methylquinazoline-2,4-dione derivatives exhibit antibacterial activity against Gram-positive and Gram-negative strains, with MIC values ranging from 10 to 40 µg/mL depending on the substitution pattern [1]. The 8-chloro-1-methyl variant provides a chlorine-bearing intermediate for systematic exploration of C8-halogen SAR in antibacterial programs, enabling direct comparison with 8-fluoro, 8-bromo, and 8-unsubstituted analogues to establish the optimal halogen pharmacophore for membrane penetration and target engagement.

DNA-Encoded Library (DEL) Scaffold

The orthogonal reactivity of the C8 chlorine toward nucleophilic aromatic substitution, combined with the potential for N3-alkylation or acylation, makes 8-chloro-1-methylquinazoline-2,4(1H,3H)-dione a suitable core scaffold for DNA-encoded library construction [1]. Its distinct regioisomeric identity relative to 6-chloro and 7-chloro analogues allows DEL designers to cover chemical space that is inaccessible using other quinazoline-2,4-dione isomers, increasing library diversity and hit-finding probability.

Application

Selection Property

Validation Focus

PARP-2 selective probe development

Pre-functionalized quinazoline-2,4-dione scaffold with C8-Cl synthetic handle

PARP isoform selectivity assays

5-HT3 receptor selectivity benchmarking

8-Chloro substitution as negative control for serotonergic binding

Radioligand binding vs. 6-chloro analogues

Antibacterial halogen SAR

1-Methyl-8-chloro entry for C8-halo series comparison

MIC determination against Gram-positive/negative panels

DNA-encoded library diversification

Orthogonal C8-Cl reactivity for on-DNA derivatization

Library synthesis fidelity and hit discovery screening

• [1] Abdelkhalek AS, Musayev FN, Iyer KA, Hemanth P, Safo MK, Dukat M. X-ray crystal structure of a 2-amino-3,4-dihydroquinazoline 5-HT3 serotonin receptor antagonist and related analogs. Bioorganic & Medicinal Chemistry, 2020, 28(15): 115576. DOI: 10.1016/j.bmc.2020.115576 View Source